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Compound of Interest

Compound Name: Fmoc-D-cysteine

CAS No.: 157355-80-1

Cat. No.: B557706

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of Fmoc-D-cysteine, a critical building block in

modern peptide science. As the prevalence of peptide-based therapeutics and research tools

continues to grow, a thorough understanding of the nuanced chemistry of protected amino

acids is paramount. This document will delve into the core attributes of Fmoc-D-cysteine, with

a particular focus on the S-trityl protected form, its strategic applications, and the underlying

chemical principles that govern its use in solid-phase peptide synthesis (SPPS).

Introduction: The Significance of D-Cysteine and the
Necessity of Protection
The incorporation of non-natural D-amino acids into peptide sequences is a powerful strategy

for enhancing their therapeutic potential. Peptides composed of naturally occurring L-amino

acids are often susceptible to rapid degradation by endogenous proteases. The introduction of

D-enantiomers, such as D-cysteine, can significantly increase the peptide's metabolic stability

and in vivo half-life by rendering it resistant to enzymatic cleavage[1][2].
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Cysteine, with its reactive thiol (-SH) side chain, presents a unique set of opportunities and

challenges in peptide synthesis. The thiol group is a potent nucleophile, susceptible to

oxidation and other undesirable side reactions. To prevent these complications during peptide

chain elongation, the thiol group must be masked with a protecting group. The most commonly

employed protecting group for this purpose in Fmoc-based SPPS is the trityl (Trt) group[3].

Therefore, in the context of this guide, "Fmoc-D-cysteine" primarily refers to N-α-Fmoc-S-trityl-

D-cysteine (Fmoc-D-Cys(Trt)-OH), the commercially available and widely utilized form of this

reagent.

The trityl group offers the advantage of being stable under the basic conditions required for

Fmoc group removal (e.g., piperidine treatment) while being readily cleavable under acidic

conditions, typically during the final cleavage of the peptide from the solid support[2][4]. This

orthogonality is a cornerstone of successful Fmoc-SPPS.

Physicochemical Properties of Fmoc-D-Cys(Trt)-OH
A clear understanding of the physical and chemical characteristics of Fmoc-D-Cys(Trt)-OH is

essential for its proper handling, storage, and application in peptide synthesis.

Property Value

CAS Number 167015-11-4

Molecular Formula C₃₇H₃₁NO₄S

Molecular Weight 585.71 g/mol

Appearance White to off-white powder

Melting Point 168-173 °C

Solubility Soluble in DMF and DMSO[5]

Storage Temperature 15-25°C

Core Applications in Peptide Science
The versatility of Fmoc-D-Cys(Trt)-OH makes it an indispensable tool in various areas of

peptide research and development.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/chemistry-and-synthesis/peptide-synthesis/fmoc-spps-cysteine-peptides
https://www.benchchem.com/product/b557706/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-fmoc-d-cysteine-in-peptide-synthesis
https://www.nbinno.com/article/other-organic-chemicals/integrating-d-cysteine-peptide-synthesis-guide-chemists-sa
https://pdf.benchchem.com/557/Application_Notes_and_Protocols_Fmoc_D_Cys_Trt_OH_in_Cyclic_Peptide_Synthesis.pdf
https://www.caymanchem.com/product/32828/fmoc-cys-trt-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Therapeutic Peptide Development: The primary application lies in the synthesis of peptide-

based drugs with enhanced pharmacokinetic profiles. The presence of D-cysteine increases

resistance to enzymatic degradation, prolonging the therapeutic window of the molecule[1]

[2].

Bioconjugation: The deprotected thiol group of D-cysteine serves as a reactive handle for the

site-specific attachment of other molecules, such as fluorescent dyes, imaging agents, or

drug payloads for targeted delivery[1][6].

Cyclic Peptide Synthesis: The formation of disulfide bridges between cysteine residues is a

common strategy for constraining the conformation of a peptide, which can lead to increased

receptor affinity and biological activity. Fmoc-D-Cys(Trt)-OH is a key reagent in the synthesis

of cyclic peptides containing disulfide bonds[4].

Probing Biological Systems: Synthetic peptides containing D-cysteine are valuable tools for

studying protein-protein interactions and enzyme mechanisms, where stereochemistry plays

a crucial role[1].

Experimental Workflow: Incorporation of Fmoc-D-
Cys(Trt)-OH in SPPS
The successful incorporation of Fmoc-D-Cys(Trt)-OH into a growing peptide chain relies on a

systematic and well-controlled solid-phase synthesis protocol.

Overall Workflow for a Single Coupling Cycle
The following diagram illustrates the key steps in a single coupling cycle involving Fmoc-D-

Cys(Trt)-OH.

Resin with N-terminal amine Fmoc Deprotection
(20% Piperidine in DMF) DMF Wash Amino Acid Coupling

(Fmoc-D-Cys(Trt)-OH, Activator, Base) DMF Wash Capping (Optional)
(e.g., Acetic Anhydride) Proceed to next coupling cycle

Click to download full resolution via product page

Caption: General workflow for a single amino acid coupling cycle in Fmoc-SPPS.
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Detailed Step-by-Step Protocol for Coupling
This protocol outlines the manual coupling of Fmoc-D-Cys(Trt)-OH to a resin-bound peptide

with a free N-terminal amine.

Resin Swelling: Swell the resin (e.g., Rink Amide resin) in N,N-Dimethylformamide (DMF) for

at least 30 minutes in a suitable reaction vessel[4].

Fmoc Deprotection:

Treat the resin with a 20% solution of piperidine in DMF for 5 minutes.

Drain the solution and repeat the treatment with 20% piperidine in DMF for an additional

15 minutes to ensure complete removal of the Fmoc group[2][4].

Washing: Thoroughly wash the resin with DMF (5-7 times) to remove all traces of piperidine.

Amino Acid Activation and Coupling:

In a separate vessel, dissolve Fmoc-D-Cys(Trt)-OH (3-5 equivalents relative to resin

loading), a coupling agent (e.g., HBTU, HATU, or DIC/Oxyma), and a base (e.g., DIPEA or

Collidine) in a minimal amount of DMF.

Pre-activate the mixture for 5-10 minutes.

Add the activated amino acid solution to the resin.

Agitate the reaction mixture for 1-2 hours at room temperature.

Monitoring the Coupling Reaction: Perform a qualitative test (e.g., Kaiser test or Chloranil

test) to confirm the completion of the coupling reaction. A negative test indicates the absence

of free primary amines.

Washing: Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents.

Capping (Optional): To block any unreacted N-terminal amines, treat the resin with a capping

solution (e.g., a mixture of acetic anhydride and DIPEA in DMF).
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Final Wash: Wash the resin with DMF followed by Dichloromethane (DCM) and dry under

vacuum.

Cleavage and Deprotection of the Trityl Group
The final step in the synthesis is the cleavage of the peptide from the resin and the

simultaneous removal of all side-chain protecting groups, including the trityl group from the D-

cysteine residue.

The Chemistry of Trityl Deprotection
The cleavage of the S-trityl bond is an acid-catalyzed process. Trifluoroacetic acid (TFA) is the

most common reagent used for this purpose. The mechanism involves the protonation of the

sulfur atom, followed by the departure of the stable trityl cation.

Trityl-Protected Cysteine Acid-Catalyzed Cleavage Scavenging of Trityl Cation

Peptide-Cys-S-Trityl Peptide-Cys-S(H+)-Trityl
 + H+ (TFA)

Peptide-Cys-SH + Trityl Cation
 Spontaneous Cleavage

Triisopropylsilane (TIS) Triphenylmethane
 Hydride Transfer

Click to download full resolution via product page

Caption: Mechanism of acid-catalyzed deprotection of the S-trityl group.

The Critical Role of Scavengers
The liberated trityl cation is a highly reactive electrophile that can re-attach to the nucleophilic

thiol of cysteine or modify other sensitive residues in the peptide chain (e.g., tryptophan). To

prevent these side reactions, scavengers must be included in the cleavage cocktail.

Triisopropylsilane (TIS) is a highly effective scavenger that irreversibly reduces the trityl cation

to triphenylmethane[7][8].

Standard Cleavage Cocktail and Protocol
A common cleavage cocktail for peptides containing trityl-protected cysteine is:
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95% Trifluoroacetic acid (TFA)

2.5% Water (H₂O)

2.5% Triisopropylsilane (TIS)

Protocol:

Place the dry, peptide-bound resin in a reaction vessel.

Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

Incubate the mixture at room temperature with occasional agitation for 2-4 hours[7].

Filter the resin and collect the filtrate containing the cleaved peptide.

Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

Centrifuge the mixture to pellet the peptide.

Wash the peptide pellet with cold diethyl ether and dry under vacuum.

Analytical Characterization of D-Cysteine
Containing Peptides
Following synthesis and purification (typically by reverse-phase HPLC), the identity and purity

of the D-cysteine containing peptide must be confirmed using appropriate analytical

techniques.

Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry is used to verify the molecular weight of

the peptide. It is important to be aware of potential modifications, such as the conversion of

cysteine to alanine under certain conditions, which can be detected by MS[9][10].

High-Performance Liquid Chromatography (HPLC): Analytical RP-HPLC is used to assess

the purity of the final peptide product.
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Amino Acid Analysis (AAA): Chiral AAA can be employed to confirm the presence and

stereochemical integrity of the D-cysteine residue.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural characterization,

1D and 2D NMR techniques can provide information on the peptide's conformation and the

local environment of the D-cysteine residue.

Troubleshooting and Expert Insights
Incomplete Trityl Deprotection: This is often due to insufficient scavenging of the trityl cation.

Ensure an adequate concentration of TIS in the cleavage cocktail and a sufficient reaction

time[7].

Racemization: While less common with modern coupling reagents, some activation methods

can lead to partial racemization of the amino acid. Using urethane-protected amino acids like

Fmoc derivatives generally minimizes this risk.

Oxidation: The free thiol of cysteine is prone to oxidation, leading to the formation of

disulfide-bonded dimers or oligomers. If the free thiol is desired, it is advisable to work under

an inert atmosphere and use reducing agents like dithiothreitol (DTT) during purification and

storage.

Conclusion
Fmoc-D-Cys(Trt)-OH is a cornerstone reagent in the synthesis of modified peptides with

enhanced stability and functionality. A comprehensive understanding of its properties, the

rationale behind the use of the trityl protecting group, and the intricacies of its incorporation and

deprotection are essential for the successful synthesis of high-quality, D-cysteine containing

peptides. By adhering to validated protocols and being mindful of potential side reactions,

researchers can effectively leverage this powerful building block to advance their scientific

endeavors in drug discovery and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b557706?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

